Methyl 3-isocyanatobenzoate
Overview
Description
Methyl 3-isocyanatobenzoate, also known as 3-(methoxycarbonyl)phenyl isocyanate, is an aryl isocyanate . It has a molecular formula of C9H7NO3 .
Molecular Structure Analysis
The molecular structure of Methyl 3-isocyanatobenzoate consists of a benzene ring substituted with an isocyanate group and a methoxycarbonyl group . The average mass is 177.157 Da and the monoisotopic mass is 177.042587 Da .Physical And Chemical Properties Analysis
Methyl 3-isocyanatobenzoate has a density of 1.2±0.1 g/cm³ . Its boiling point is 271.4±23.0 °C at 760 mmHg . The vapor pressure is 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 51.0±3.0 kJ/mol , and the flash point is 128.1±17.1 °C .Scientific Research Applications
Pharmaceuticals
Methyl 3-isocyanatobenzoate: is utilized in the pharmaceutical industry for the synthesis of various medicinal compounds. Its reactivity with amines and alcohols makes it a valuable intermediate for creating a wide range of pharmaceutical products, including anti-inflammatory agents and analgesics. The compound’s ability to form urethane linkages is particularly useful in drug design and modification .
Polymer Synthesis
In polymer chemistry, Methyl 3-isocyanatobenzoate serves as a monomer for producing polyurethanes and other polymers. Its isocyanate group reacts with polyols to form pre-polymers, which are then further processed into thermosetting plastics, elastomers, or fibers. These materials are essential for creating medical devices, coatings, and adhesives .
Agricultural Chemicals
This compound is instrumental in developing agrochemicals, such as pesticides and herbicides. By reacting with various substrates, it forms compounds that can control pests and diseases in crops, contributing to increased agricultural productivity and food security .
Dye and Pigment Industry
Methyl 3-isocyanatobenzoate: is used in the dye and pigment industry as a building block for synthetic dyes. It can react with nucleophilic compounds to create azo dyes and pigments, which are then used in textiles, inks, and coatings to impart color and enhance material properties .
Adhesives and Sealants
The compound’s ability to react with polyols and form strong urethane bonds makes it a key ingredient in the production of adhesives and sealants. These products are widely used in construction, automotive, and consumer goods industries for their strong bonding capabilities and durability .
Surface Coatings
In surface coating applications, Methyl 3-isocyanatobenzoate is used to improve the adhesion and durability of coatings. It is often incorporated into formulations for paints, varnishes, and lacquers to enhance their protective qualities against wear, corrosion, and environmental degradation .
Biomedical Research
This compound finds applications in biomedical research, particularly in the development of biomaterials. Its reactivity allows for the creation of polymers with specific properties that can be used in tissue engineering, drug delivery systems, and as components in medical implants .
Analytical Chemistry
In analytical chemistry, Methyl 3-isocyanatobenzoate is used as a derivatization agent to modify chemical compounds, enhancing their detectability and measurement in various analytical techniques, such as chromatography and mass spectrometry .
Safety and Hazards
properties
IUPAC Name |
methyl 3-isocyanatobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-13-9(12)7-3-2-4-8(5-7)10-6-11/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBGWGERFPSYHDT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)N=C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80369864 |
Source
|
| Record name | Methyl 3-isocyanatobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80369864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-isocyanatobenzoate | |
CAS RN |
41221-47-0 |
Source
|
| Record name | Methyl 3-isocyanatobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80369864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 3-isocyanatobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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